Cas no 29569-79-7 (Cyclohexanecarboxylicacid, 2-hydroxy-, ethyl ester, (1S,2S)-)

• Product name: Cyclohexanecarboxylicacid, 2-hydroxy-, ethyl ester, (1S,2S)-
• CAS No: 29569-79-7
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 253774
• PubChem ID: 1268213

Cyclohexanecarboxylicacid, 2-hydroxy-, ethyl ester, (1S,2S)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 2-hydroxy-, ethyl ester, (1S,2S)-
• ETHYL (1S,2S)-TRANS-2-HYDROXYCYCLOHEXANECARBOXYLATE
• (1S,2S)-TRANS-2-HYDROXY-CYCLOHEXANE CARBOXYLIC ACID ETHYL ESTER
• ETHYL (1S,2S)-TRANS-2-HYDROXYCYCLOHEXANE
• ethyl 2-hydroxycyclohexanecarboxylate
• ethyl (1s,2s)-2-hydroxycyclohexanecarboxylate
• 29569-79-7
• SCHEMBL4569123
• ethyl trans-2-hydroxy-1-cyclohexanecarboxylate
• DTXSID001253511
• J-017568
• AS-38805
• Ethyl trans-2-hydroxycyclohexanecarboxylate
• ethyl (1S,2S)-2-hydroxycyclohexane-1-carboxylate
• E87680
• ethyl (1S, 2S)-2-hydroxycyclohexane-1-carboxylate
• (1S,2S)-ethyl 2-hydroxycyclohexanecarboxylate
• 2-Hydroxy-cyclohexanecarboxylic acid ethyl ester, trans
• MFCD03095441
• 6125-55-9

• MDL： MFCD03095441
• Inchi： InChI=1S/C9H16O3/c1-2-12-9(11)7-5-3-4-6-8(7)10/h7-8,10H,2-6H2,1H3/t7-,8-/m0/s1
• InChI Key： WOGRTPJVNNCUKN-YUMQZZPRSA-N
• SMILES： CCOC(=O)[C@H]1CCCC[C@@H]1O

Computed Properties

• Exact Mass: 172.11000
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Refractive Index: n20/D 1.462
• PSA: 46.53000
• LogP: 1.10060

Cyclohexanecarboxylicacid, 2-hydroxy-, ethyl ester, (1S,2S)- Security Information

• WGK Germany：3

Cyclohexanecarboxylicacid, 2-hydroxy-, ethyl ester, (1S,2S)- Customs Data

• HS CODE：2918199090
• Customs Data：

  China Customs Code:

  2918199090

  Overview:

  HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on Cyclohexanecarboxylicacid, 2-hydroxy-, ethyl ester, (1S,2S)-

CAS No. 29569-79-7: Cyclohexanecarboxylic Acid, 2-Hydroxy-, Ethyl Ester, (1S,2S)-

Cyclohexanecarboxylic acid, 2-hydroxy-, ethyl ester, (1S,2S)-, commonly referred to by its CAS number 29569-79-7, is a compound of significant interest in various scientific and industrial applications. This compound is a derivative of cyclohexanecarboxylic acid, featuring a hydroxyl group at the 2-position and an ethyl ester functional group. The stereochemistry of the compound is specified as (1S,2S), indicating a specific spatial arrangement of the substituents on the cyclohexane ring.

The structure of CAS No. 29569-79-7 is characterized by a cyclohexane ring with a carboxylic acid group at one position and a hydroxyl group at the adjacent position. The ethyl ester group further modifies the chemical properties of the molecule, making it versatile for different applications. Recent studies have highlighted the importance of such compounds in the development of advanced materials and pharmaceuticals.

Recent research has focused on the synthesis and characterization of Cyclohexanecarboxylic acid, 2-hydroxy-, ethyl ester, (1S,2S)-. Scientists have explored various synthetic pathways to optimize the production process, ensuring high yields and purity. The compound's unique stereochemistry has been shown to play a crucial role in its biological activity and chemical reactivity.

In terms of applications, CAS No. 29569-79-7 has found uses in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to form stable complexes with metal ions has also made it valuable in catalysis and material science. Additionally, recent studies have investigated its potential as a precursor for advanced polymers and coatings.

The physical and chemical properties of Cyclohexanecarboxylic acid, 2-hydroxy-, ethyl ester, (1S,2S)- have been extensively studied. Its melting point, boiling point, and solubility characteristics are critical factors in determining its suitability for various industrial processes. The compound's stability under different conditions has also been evaluated to ensure safe handling and storage.

From an environmental perspective, researchers have examined the biodegradability and toxicity of CAS No. 29569-79-7. Understanding its environmental impact is essential for sustainable industrial practices and regulatory compliance.

In conclusion, Cyclohexanecarboxylic acid, 2-hydroxy-, ethyl ester, (1S,2S)- (CAS No. 29569-79-7) is a multifaceted compound with diverse applications across various fields. Its unique chemical properties and stereochemistry make it an invaluable tool in scientific research and industrial processes. As research continues to uncover new potential uses for this compound, its role in advancing technology and medicine is expected to grow significantly.